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Compound of Interest

Compound Name: vu0360172
CAS No.: 1310012-12-4
Cat. No.: B611732
Get Quote
. J

Introduction: The Operational Imperative

VU0360172 is a highly potent, selective positive allosteric modulator (PAM) of the metabotropic
glutamate receptor subtype 5 (mGIuR5).[1][2] With an EC50 of approximately 16 nM, this
compound exerts significant physiological effects at nanomolar concentrations.[1][2]

Why Proper Disposal Matters: Unlike inert reagents, VU0360172 is a pharmacophore designed
to traverse biological membranes and modulate CNS signaling. Improper disposal (e.g., drain
pouring) presents two critical risks:

e Bioaccumulation: Its lipophilic nature (predicted LogP ~3-4) suggests potential for
bioaccumulation in aquatic life.

» Unintended Signaling: Introduction into water systems can affect non-target organisms
possessing glutamatergic systems.

This guide provides a self-validating workflow for the containment and disposal of VU0360172,
ensuring scientific integrity and regulatory compliance (RCRA/EPA).
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Part 1: Chemical Identity & Hazard Assessment

Before handling waste, verify the material identity.[3] Treat all uncharacterized research

compounds as toxic until proven otherwise.

Parameter

Specification

Operational Implication

Compound Name

VU0360172

Primary identifier for waste

tags.

CAS Number

1161205-04-4 (Free
base)1309976-62-2 (HCI salt)

Required for precise inventory

tracking and EHS manifest.

Molecular Formula

C18H15FN20

Organic waste stream (High
BTU).

Solubility

DMSO (~50 mM), Ethanol

Do not use aqueous spill kits
for dry powder; use organic

absorbents for solutions.

Hazard Class

GHS: Warning (Acute Tox. 4)

Handle with nitrile gloves, lab

coat, and safety glasses.

Reactivity

Stable; incompatible with

strong oxidizers.

Segregation: Do not store
waste with nitric acid or

peroxides.

Part 2: Imnmediate Containment & Spill Response

Accidents happen. The goal of a spill response is to prevent aerosolization (for solids) or

spread (for liquids).

Protocol: Dry Powder Spill (Standard Scenario)

 |solate: Evacuate the immediate area of non-essential personnel.

o PPE: Don double nitrile gloves and an N95 or P100 respirator to prevent inhalation of the

PAM.
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e Contain: Cover the powder gently with a damp paper towel (dampened with water or
ethanol) to prevent dust generation. Do not dry sweep.

o Cleanup: Scoop the damp material into a wide-mouth hazardous waste jar.

o Decontaminate: Wipe the surface with 70% Ethanol. Dispose of wipes in the same solid

waste container.

Protocol: Liquid Solution Spill (DMSO/Ethanol)

o Absorb: Use an inert absorbent (vermiculite or polypropylene pads).
o Collect: Place saturated absorbent into a sealed bag or bucket.

o Label: Mark as "Debris contaminated with VU0360172 in DMSO."

Visualization: Spill Response Logic

Caption: Decision logic for immediate containment of VU0360172 spills based on physical

State.
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Part 3: The Disposal Workflow

This protocol ensures that VU0360172 is routed to the correct waste stream, preventing
regulatory violations and environmental harm.

Core Directive: Zero Drain Disposal
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Never dispose of VU0360172 solutions down the sink. Even trace amounts in rinse water can
contribute to pharmaceutical pollution.

Waste Stream Segregation[4][5]
Stream A: Solid Waste (Dry)

» Contents: Pure powder, contaminated weighing boats, gloves, paper towels.
e Container: Clear, wide-mouth HDPE or Glass jar.

o Labeling: "Hazardous Waste - Solid. Contains: VU0360172 (Toxic)."

Stream B: Liquid Waste (Organic)

e Contents: Stock solutions in DMSO or Ethanol, HPLC effluent.
» Container: Amber glass bottle or solvent-safe carboy.
o Compatibility: Ensure the container is rated for organic solvents.

e Labeling: "Hazardous Waste - Organic Solvent. Contains: DMSO, Ethanol, VU0360172."

Stream C: Aqueous Waste (Trace)

e Contents: Cell culture media containing nM concentrations of VU0360172.

e Protocol: Do not bleach (unless required for biosafety). Bleach can react with organic
amines. Collect in "Aqueous Hazardous Waste" carboys.

Visualization: Waste Decision Tree

Caption: Routing workflow for VU0360172 waste streams to ensure EPA/RCRA compliance.
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Part 4: Regulatory Compliance & Documentation

To maintain "Trustworthiness" and "Authoritative Grounding," your lab must document the

waste lifecycle.

Labeling (The 90-Day Rule)

Under RCRA (40 CFR 262.11), you must characterize your waste.

o Label immediately: The moment the first drop enters the container.

o No Abbreviations: Write "Dimethyl Sulfoxide" not "'DMSQO"; "VU0360172" not "Drug".
» Hazard Checkboxes: Check "Toxic" and "Irritant” on your institution's waste tag.

Storage

» Satellite Accumulation Area (SAA): Store waste at or near the point of generation (e.g.,
inside the fume hood or a designated cabinet).[4]

» Secondary Containment: Place liquid waste bottles in a polyethylene tray capable of holding
110% of the volume of the largest container.

Final Disposal

Contact your institution's EHS (Environmental Health & Safety) department for pickup.[5][4]
The ultimate fate of VU0360172 waste is High-Temperature Incineration. This ensures the
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complete thermal destruction of the pharmacophore, preventing environmental release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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